Cas no 872679-70-4 (Fmoc-NH-PEG2-CH2CH2COOH)

Fmoc-NH-PEG2-CH2CH2COOH is a heterobifunctional PEG-based reagent featuring an Fmoc-protected amine group and a carboxylic acid terminus, linked by a short polyethylene glycol (PEG2) spacer. This compound is widely utilized in bioconjugation and peptide synthesis, offering enhanced solubility and reduced steric hindrance due to its hydrophilic PEG spacer. The Fmoc group provides orthogonal protection for amine functionalities, enabling selective deprotection under mild basic conditions. The terminal carboxylate allows for further coupling via standard amidation or esterification chemistries. Its design facilitates controlled modifications of biomolecules, making it valuable for drug delivery systems, crosslinking applications, and surface functionalization. The compound is characterized by high purity and stability, ensuring reliable performance in synthetic workflows.

Fmoc-NH-PEG2-CH2CH2COOH structure

Product Name:Fmoc-NH-PEG2-CH2CH2COOH

CAS No:872679-70-4

MF:C₂₂H₂₅NO₆

MW:399.43700671196

MDL:MFCD08064306

CID:706635

PubChem ID:253660769

Update Time:2025-05-23

Fmoc-NH-PEG2-CH2CH2COOH Chemical and Physical Properties

Names and Identifiers

- Fmoc-9-Amino-4,7-dioxanonanoic acid
- 2,7,10-Trioxa-4-azatridecan-13-oicacid, 1-(9H-fluoren-9-yl)-3-oxo- (9CI)
- 9-[(9H-Fluoren-9-ylmethoxy)carbonylamino]-4,7-dioxanonanoic Acid
- 3-[2-[2-(9H-fluoren-9-ylmethoxycarbonylamino)ethoxy]ethoxy]propanoic acid
- 4,7,12-Trioxa-10-azatridecanoicacid, 13-(9H-fluoren-9-yl)-11-oxo-
- FMOC-3-(2-(2-AMINOETHOXY)ETHOXY)PROPANOIC ACID
- FMOC-AEEP-OH
- Fmoc-PEG2-propionic acid
- 3-[2-[2-[(9H-Fluoren-9-ylmethoxy)carbonylamino]ethoxy]ethoxy]propionic Acid
- 9-(Fmoc-amino)-4,7-dioxanonanoic Acid
- 3-[2-[2-(Fmoc-amino)ethoxy]ethoxy]propionic Acid
- Fmoc-NH-PEG2-CH2CH2COOH
- Fmoc-AEEP
- 13-(9H-Fluoren-9-yl)-11-oxo-4,7,12-trioxa-10-azatridecanoic acid (ACI)
- 2,7,10-Trioxa-4-azatridecan-13-oic acid, 1-(9H-fluoren-9-yl)-3-oxo- (9CI)
- 1-(9H-Fluoren-9-yl)-3-oxo-2,7,10-trioxa-4-azatridecan-13-oic acid
- 3-[2-[2-[(9H-Fluoren-9-ylmethoxycarbonyl)amino]ethoxy]ethoxy]propanoic acid
- MDL： MFCD08064306
- Inchi： 1S/C22H25NO6/c24-21(25)9-11-27-13-14-28-12-10-23-22(26)29-15-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,20H,9-15H2,(H,23,26)(H,24,25)
- InChI Key： QWHLFJJLRVOHTM-UHFFFAOYSA-N
- SMILES： O=C(CCOCCOCCNC(OCC1C2C(=CC=CC=2)C2C1=CC=CC=2)=O)O

Computed Properties

Exact Mass: 399.168
Monoisotopic Mass: 399.168
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 29
Rotatable Bond Count: 12
Complexity: 505
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 399.4
XLogP3: 2.3
Topological Polar Surface Area: 94.1

Experimental Properties

Density: 1.243±0.06 g/cm3 (20 ºC 760 Torr)
Melting Point: 95.0 to 99.0 deg-C
Boiling Point: 621.0±50.0℃ at 760 mmHg

Fmoc-NH-PEG2-CH2CH2COOH Security Information

Symbol:
Prompt：warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Storage Condition：<0°C

Fmoc-NH-PEG2-CH2CH2COOH Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-W040238-100mg	Fmoc-NH-PEG2-CH2CH2COOH	872679-70-4	95.15%	100mg	￥200	2023-08-31
Fluorochem	230891-1g	Fmoc-9-Amino-4,7-dioxanonanoic acid	872679-70-4	95%	1g	￡55.00	2022-02-28
Fluorochem	230891-5g	Fmoc-9-Amino-4,7-dioxanonanoic acid	872679-70-4	95%	5g	￡191.00	2022-02-28
Fluorochem	230891-10g	Fmoc-9-Amino-4,7-dioxanonanoic acid	872679-70-4	95%	10g	￡293.00	2022-02-28
Fluorochem	230891-25g	Fmoc-9-Amino-4,7-dioxanonanoic acid	872679-70-4	95%	25g	￡562.00	2022-02-28
S e l l e c k ZHONG GUO	S0607-50mg	Fmoc-NH-PEG2-CH2CH2COOH	872679-70-4		50mg	￥1050.42	2022-04-26
TRC	F256170-100mg	Fmoc-AEEP-OH	872679-70-4		100mg	$75.00	2023-05-18
TRC	F256170-250mg	Fmoc-AEEP-OH	872679-70-4		250mg	$104.00	2023-05-18
TRC	F256170-500mg	Fmoc-AEEP-OH	872679-70-4		500mg	$150.00	2023-05-18
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	F837175-200mg	Fmoc-9-amino-4,7-dioxanonanoic acid	872679-70-4	98%	200mg	￥126.00	2022-01-12